Cas no 1804478-22-5 (4-Amino-2-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine)

• Product Name: 4-Amino-2-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine
• CAS No: 1804478-22-5
• MF: C₇H₈F₃N₃O₂
• MW: 223.15253162384
• CID: 4798512
• Update Time: 2025-06-08

4-Amino-2-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H8F3N3O2/c8-7(9,10)15-5-1-3(12)6(14)4(2-11)13-5/h1,14H,2,11H2,(H2,12,13)
• InChI Key： SLLAWEWCKMEHKP-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(C(CN)=N1)O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• XLogP3: 0.8
• Topological Polar Surface Area: 94.4

Additional information on 4-Amino-2-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine

Introduction to CAS No. 1804478-22-5: 4-Amino-2-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine

The compound with CAS No. 1804478-22-5, known as 4-Amino-2-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in drug development, agrochemicals, and advanced materials. The structure of 4-Amino-2-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine is characterized by a pyridine ring with multiple functional groups, including amino, hydroxyl, and trifluoromethoxy substituents, which contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of pyridine derivatives in the development of novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders. The presence of amino groups in the molecule enhances its ability to form hydrogen bonds, making it a promising candidate for drug design where bioavailability and target specificity are critical. Moreover, the trifluoromethoxy group introduces electronic effects that can modulate the compound's reactivity and stability, further expanding its utility in chemical synthesis.

The synthesis of 4-Amino-2-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine involves a series of multi-step reactions, often utilizing advanced catalytic systems to achieve high yields and selectivity. Researchers have explored various methodologies, including nucleophilic aromatic substitution and cross-coupling reactions, to optimize the production process. These efforts have been driven by the increasing demand for efficient and sustainable synthetic routes in the pharmaceutical industry.

In terms of applications, pyridine derivatives like this compound are being investigated for their role in catalysis and as building blocks for complex molecular architectures. For instance, recent research has demonstrated their ability to act as ligands in transition metal complexes, facilitating enantioselective reactions that are crucial for asymmetric synthesis. Additionally, the hydroxyl group in this molecule provides sites for further functionalization, enabling the creation of hybrid materials with tailored properties.

The pharmacological activity of 4-Amino-2-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine has been a focal point of recent studies. Preclinical data suggest that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Furthermore, its ability to modulate cellular signaling pathways has opened avenues for exploring its role in treating chronic diseases such as diabetes and cardiovascular disorders.

From an environmental perspective, understanding the degradation pathways and ecological impact of pyridine derivatives is essential for ensuring sustainable practices in chemical manufacturing. Recent advancements in green chemistry have led to the development of eco-friendly synthesis methods that minimize waste and reduce environmental footprint. These innovations align with global efforts to promote sustainable development while maintaining high standards of chemical safety.

In conclusion, CAS No. 1804478-22-5: 4-Amino-2-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique chemical structure, coupled with recent research findings, underscores its importance as a versatile building block in modern chemistry. As ongoing studies continue to unravel its full spectrum of applications, this compound is poised to play a pivotal role in advancing both scientific research and industrial innovation.